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Introduction

Alisertib (MLN8237) is a potent and selective, orally bioavailable inhibitor of Aurora A kinase
(AAK) with an IC50 of 1.2 nM in cell-free assays.[1][2][3] It exhibits over 200-fold selectivity for
Aurora A over the structurally related Aurora B kinase.[1][2] Aurora A kinase is a crucial
serine/threonine kinase that plays a significant role in mitotic progression, including centrosome
maturation and separation, and bipolar spindle assembly.[4][5][6] Overexpression of Aurora A is
linked to oncogenesis, making it a key therapeutic target in cancer research.[5] Alisertib's
mechanism of action involves binding to Aurora A, leading to mitotic spindle abnormalities, cell
cycle arrest, and ultimately inducing apoptosis and autophagy in cancer cells.[3][7] These
application notes provide detailed protocols for the preparation, storage, and handling of
Alisertib stock solutions for in vitro and in vivo research.

Quantitative Data Summary

The following tables summarize the key quantitative data for Alisertib solubility, storage, and
stability.

Table 1: Solubility of Alisertib
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. Molar
Concentration .
Solvent Concentration Notes
(mg/mL)
(mM)
Use fresh, moisture-
DMSO 100 mg/mL[1] 192.7 mM[1]

free DMSO.[1]

Warming at 37°C
and/or sonication may
DMSO 225.95 mg/mL[2] >10 mM[2] be required to achieve

higher concentrations.

[2]

Sonication is
DMSO 86.7 mg/mL[8] 167.08 mM[8]
recommended.[8]
Ultrasonic assistance
DMSO 25 mg/mL[3] 48.18 mM[3] ,
is needed.[3]
Water Insoluble[1] Insoluble[1]
Ethanol Insoluble[1] Insoluble[1]
Table 2: Storage and Stability of Alisertib
Form Storage Temperature Duration
Powder -20°C 3 years[1][3][8]
Powder 4°C 2 years[3]
In Solvent (e.g., DMSO) -80°C 1 year[1][3][8]
In Solvent (e.g., DMSO) -20°C 1 month[1] to 6 months[3]

Note: It is highly recommended to aliquot stock solutions to avoid repeated freeze-thaw cycles.

[1]

Experimental Protocols
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Protocol 1: Preparation of a High-Concentration Alisertib
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM Alisertib stock solution in DMSO.
Materials:

e Alisertib powder (MW: 518.92 g/mol )[3]

Anhydrous/fresh Dimethyl Sulfoxide (DMSQO)

Sterile microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Water bath or sonicator (optional)
Procedure:

o Pre-warming: Before opening, allow the Alisertib vial to equilibrate to room temperature for at
least 20 minutes to prevent moisture condensation.

e Weighing: Accurately weigh the desired amount of Alisertib powder using a calibrated
analytical balance in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 5.19 mg of Alisertib.

o Calculation: Volume (L) x Concentration (mol/L) x Molecular Weight ( g/mol ) = Mass (g)
o 0.001 L x 0.010 mol/L x 518.92 g/mol = 0.00519 g = 5.19 mg

 Dissolution: Add the appropriate volume of fresh DMSO to the Alisertib powder. For the
example above, add 1 mL of DMSO.

e Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved. If
solubility issues arise, gentle warming in a 37°C water bath for 10 minutes or brief sonication
can facilitate dissolution.[2]
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 Sterilization (Optional): If required for your specific application, the stock solution can be
filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile
cryovials. Store the aliquots at -80°C for long-term stability (up to 1 year).[1][3][8]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

This protocol outlines the dilution of the high-concentration DMSO stock solution into a cell
culture medium for treating cells.

Materials:
e 10 mM Alisertib stock solution in DMSO

e Pre-warmed complete cell culture medium (e.g., RPMI 1640 or McCoy's 5A with 10% FBS)
[81[9]

 Sterile conical tubes or microcentrifuge tubes

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Alisertib stock solution at room temperature.

» Serial Dilution (Recommended): To achieve accurate final concentrations (typically in the nM
to low uM range for Alisertib), it is best to perform serial dilutions.

 Final Dilution: Directly add the required volume of the stock or intermediate dilution to the
pre-warmed cell culture medium to achieve the desired final concentration.

o Example: To make 10 mL of media with a final Alisertib concentration of 100 nM:
= Add 1 pL of the 10 mM stock solution to 10 mL of culture medium.

e Mixing: Mix immediately and thoroughly by gentle inversion or pipetting to ensure a
homogenous solution.
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e Final DMSO Concentration: Ensure the final concentration of DMSO in the culture medium is
non-toxic to the cells, typically below 0.5%, and ideally below 0.1%.[10]

o Application: Use the freshly prepared working solution to treat cells immediately. For long-
term experiments (e.g., >48-72 hours), it is advisable to refresh the medium with a freshly

diluted compound to maintain a consistent effective concentration.[10]

Visualizations
Workflow and Signaling Pathway Diagrams
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Workflow for Alisertib Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing and storing a concentrated Alisertib
stock solution and its subsequent dilution for experimental use.

Simplified Aurora A Kinase Signaling Pathway and Alisertib Inhibition
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Caption: A diagram showing the activation of Aurora A Kinase during mitosis and its inhibition
by Alisertib, leading to mitotic defects and cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Preparation of Alisertib
Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580366#preparing-alisertib-stock-solution-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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